Cas no 357965-99-2 (NOS1-IN-1)

Nos1-in-1 is a selective nNOS inhibitor of cell permeability with a Ki value of 120 nm Nos1-in-1 had a significant effect on eNOS (ki=39 μ M) And iNOS (ki=325 μ M) It showed 2617 fold and 325 fold selectivity, respectively Nos1-in-1 can be used in the study of neurological diseases, including cerebral palsy (CP)

NOS1-IN-1 structure

Product Name:NOS1-IN-1

CAS No:357965-99-2

Molecular Formula:C_₁₄H_₂₄F_₉N_₇O_₈

Molecular Weight:589.368094444275

CID:920693

PubChem ID:71311606

NOS1-IN-1 Properties

Names and Identifiers

- N-[(4S)-4-AMINO-5-[(2-AMINOETHYL]AMINO]P
- N-(4S)-(4-amino-5-[aminoethyl]aminopentyl)-N′-nitroguanidine tris(trifluoroacetate) salt
- NOS1-IN-1
- N-[(4S)-4-amino-5-[(2-aminoethyl)amino]pentyl]-N'-nitroguanidine tris(trifluoroacetate) salt, >=98% (HPLC), powder
- DTXSID70746620
- HY-130452
- N-[(4S)-4-amino-5-[(2-aminoethyl)amino]pentyl]-N'-nitroguanidine tris(trifluoroacetate) salt
- (S)-1-(4-Amino-5-((2-aminoethyl)amino)pentyl)-3-nitroguanidine tris(2,2,2-trifluoroacetate)
- 357965-99-2
- Nitric Oxide Synthase, Neuronal Inhibitor I - CAS 357965-99-2
- nNOS Inhibitor I
- 2-[(4S)-4-amino-5-(2-aminoethylamino)pentyl]-1-nitroguanidine;2,2,2-trifluoroacetic acid
- CS-0107994
- nNOS-IN-I
- N-(4S)-(4-amino-5-[aminoethyl]aminopentyl)-N'-nitroguanidine tris(trifluoroacetate) salt
- AKOS040755991
- Trifluoroacetic acid--N''-{(4S)-4-amino-5-[(2-aminoethyl)amino]pentyl}-N-nitroguanidine (3/1)
- InChIKey： NYWNMNBIORWOSQ-QTPLPEIMSA-N
- Inchi： InChI=1S/C8H21N7O2.3C2HF3O2/c9-3-5-12-6-7(10)2-1-4-13-8(11)14-15(16)17;3*3-2(4,5)1(6)7/h7,12H,1-6,9-10H2,(H3,11,13,14);3*(H,6,7)/t7-;;;/m0.../s1
- SMILES： C(CC(CNCCN)N)CN=C(N)N[N+](=O)[O-].C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O

Computed Properties

Exact Mass: 589.15426421g/mol
Hydrogen Bond Donor Count: 8
Hydrogen Bond Acceptor Count: 21
Rotatable Bond Count: 9
Monoisotopic Mass: 589.15426421g/mol
Heavy Atom Count: 38
Complexity: 324
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 4
Topological Polar Surface Area: 272Å²

Experimental Properties

Solubility: H2O: 50 mg/mL, soluble

NOS1-IN-1 Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00CJGD-1mg	N-[(4S)-4-AMINO-5-[(2-AMINOETHYL]AMINO]P	357965-99-2	≥95%	1mg	$103.00	2025-02-26
A2B Chem LLC	AF84285-1mg	N-[(4S)-4-AMINO-5-[(2-AMINOETHYL]AMINO]P	357965-99-2	≥95%	1mg	$109.00	2024-04-20
Ambeed	A1210850-1mg	(S)-1-(4-Amino-5-((2-aminoethyl)amino)pentyl)-3-nitroguanidine tris(2,2,2-trifluoroacetate)	357965-99-2	98+%	1mg	$400.0	2025-03-01
ChemScence	CS-0107994-1mg	NOS1-IN-1	357965-99-2		1mg	$400.0	2022-04-27
MedChemExpress	HY-130452-1mg	NOS1-IN-1	357965-99-2	≥95.0%	1mg	￥1800	2024-07-20
SHENG KE LU SI SHENG WU JI SHU	sc-215427-5 mg	N-[(4S)-4-amino-5-[(2-aminoethyl)amino]pentyl]-N′-nitroguanidine tris(trifluoroacetate) salt,	357965-99-2	≥95%	5mg	￥1,053.00	2023-07-10
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci73104-1mg	nNOS Inhibitor I	357965-99-2	98%	1mg	￥1396.00	2022-04-26